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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Subtitle:Strategic Utilization as a Lipophilic Prodrug Scaffold and Activated Intermediate

Executive Summary
2,4-Dimethylphenyl isonicotinate represents a specialized chemical scaffold in medicinal

chemistry, primarily utilized as a lipophilic prodrug model for isonicotinic acid derivatives and as

a selectively activated ester in synthetic organic chemistry.

Its structural uniqueness lies in the 2,4-dimethylphenol moiety. Unlike simple methyl or ethyl

esters, the 2,4-dimethylphenyl group provides a dual function:

Lipophilicity Enhancement: It significantly increases the LogP (Partition Coefficient),

facilitating passive diffusion across the waxy, mycolic acid-rich cell walls of Mycobacterium

tuberculosis.

Steric Modulation: The ortho-methyl group introduces steric hindrance that modulates the

rate of enzymatic hydrolysis, offering a "tunable" half-life compared to unsubstituted phenyl

esters.
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This guide details the protocols for synthesizing, characterizing, and applying this compound in

antitubercular drug discovery and controlled acylation reactions.

Chemical Profile & Mechanism of Action
Physicochemical Properties

Property Value (Approx.) Significance

Molecular Formula C₁₄H₁₃NO₂ Core scaffold

Molecular Weight 227.26 g/mol Small molecule rule-compliant

LogP (Calc) ~3.5 - 3.8
Optimal for mycobacterial cell

wall penetration

pKa (Leaving Group) ~10.6 (2,4-Dimethylphenol)

Good leaving group for

transacylation; stable enough

for isolation

Solubility DMSO, DCM, Ethyl Acetate
Suitable for standard biological

assays

Mechanism: The Prodrug Strategy
In the context of antitubercular research, 2,4-dimethylphenyl isonicotinate functions as a

"Trojan Horse." The free acid (isonicotinic acid) is polar and penetrates the mycobacterial cell

wall poorly. The esterification masks the carboxylic acid, allowing entry. Once inside the

cytosol, mycobacterial esterases hydrolyze the compound, releasing the active

pharmacophore.
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Figure 1: Mechanism of prodrug activation. The lipophilic ester facilitates transport across the

cell wall before enzymatic cleavage releases the active isonicotinate.

Experimental Protocols
Protocol A: Synthesis of 2,4-Dimethylphenyl
Isonicotinate
Rationale: Direct esterification using acid chlorides provides the highest yield and purity for this

sterically hindered phenol.

Materials:

Isonicotinoyl chloride hydrochloride (1.0 equiv)

2,4-Dimethylphenol (1.1 equiv)

Triethylamine (TEA) (2.5 equiv)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 2,4-dimethylphenol (1.22 g, 10 mmol) in anhydrous DCM (20 mL) in a

round-bottom flask under nitrogen atmosphere.

Base Addition: Cool the solution to 0°C using an ice bath. Dropwise add Triethylamine (3.5

mL, 25 mmol). Note: Excess base is required to neutralize the HCl from the acid chloride and

the hydrochloride salt.

Acylation: Slowly add isonicotinoyl chloride hydrochloride (1.78 g, 10 mmol) in small portions

to the stirring solution.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (System: Hexane/EtOAc 7:3).

Work-up:
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Wash the organic layer with saturated NaHCO₃ (2 x 20 mL) to remove unreacted acid.

Wash with water (20 mL) and brine (20 mL).

Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography

(Gradient: 0-20% EtOAc in Hexane).

Target Yield: 75-85%.

Characterization: Confirm structure via ¹H-NMR (Look for characteristic pyridine protons at

δ 8.8 and xylyl methyl singlets at δ 2.2-2.3).

Protocol B: Plasma Stability & Esterase Hydrolysis
Assay
Rationale: To validate the prodrug concept, one must prove the compound is stable enough to

circulate but labile enough to be cleaved by enzymes.

Materials:

Pooled Human/Mouse Plasma or Purified Porcine Liver Esterase (PLE).

Phosphate Buffer Saline (PBS), pH 7.4.

Acetonitrile (ACN) with 0.1% Formic Acid (Stop Solution).

HPLC-UV or LC-MS/MS.

Workflow:

Stock Preparation: Prepare a 10 mM stock solution of 2,4-dimethylphenyl isonicotinate in

DMSO.

Incubation:

Dilute stock to 10 µM in pre-warmed (37°C) plasma or enzyme solution (1 unit/mL in PBS).
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Total reaction volume: 1 mL per time point.

Sampling: At T = 0, 5, 15, 30, 60, and 120 minutes, remove 100 µL aliquots.

Quenching: Immediately add 300 µL of ice-cold ACN (containing internal standard) to

precipitate proteins and stop the reaction.

Analysis: Centrifuge (10,000 x g, 5 min) and inject supernatant into HPLC.

Mobile Phase: A: Water + 0.1% Formic Acid; B: ACN + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Calculation: Plot % Remaining vs. Time to determine half-life (

).

Interpretation:

min: Too unstable (chemical hydrolysis).

min: Steric hindrance of 2,4-dimethyl group is too high (poor prodrug release).

Target:

min indicates an optimal prodrug profile.

Protocol C: Antimycobacterial Susceptibility Testing
(Alamar Blue Assay)
Rationale: To determine if the lipophilic modification improves potency against whole-cell

bacteria compared to the free acid.

Materials:

Mycobacterium smegmatis (mc² 155) or M. tuberculosis (H37Rv) - Note: H37Rv requires

BSL-3.

Middlebrook 7H9 broth supplemented with OADC.
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Resazurin (Alamar Blue) reagent.

96-well plates.

Step-by-Step Methodology:

Inoculum Prep: Grow mycobacteria to mid-log phase (OD₆₀₀ ~ 0.6–0.8). Dilute to ~1 x 10⁵

CFU/mL.

Compound Dilution: Prepare serial 2-fold dilutions of 2,4-dimethylphenyl isonicotinate in

DMSO (Range: 100 µM to 0.19 µM). Include Isoniazid (Positive Control) and DMSO

(Negative Control).

Plating: Add 100 µL of bacterial suspension + 2 µL of compound solution to each well.

Incubation: Incubate at 37°C for 5 days (M. tb) or 24-48 hours (M. smegmatis).

Development: Add 20 µL of Resazurin solution and incubate for an additional 24 hours.

Readout:

Blue: No growth (Inhibition).

Pink: Growth (Metabolic reduction of resazurin).

MIC Definition: The lowest concentration preventing the color change from blue to pink.

Strategic Synthesis Application: Activated Ester
Beyond biological assays, 2,4-dimethylphenyl isonicotinate serves as a mild acylating agent

in organic synthesis. The 2,4-dimethylphenol is a "tuned" leaving group—less reactive than p-

nitrophenol (avoiding side reactions) but more reactive than a methyl ester.

Application: Synthesis of Isonicotinamides (e.g., peptide coupling).

Reaction: Amine + 2,4-Dimethylphenyl Isonicotinate

Amide + 2,4-Dimethylphenol.
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Benefit: The byproduct (2,4-dimethylphenol) is easily removed by alkaline wash, unlike some

coupling reagents that leave urea byproducts.
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Figure 2: Acylation pathway. The ester acts as an acyl donor, transferring the isonicotinoyl

group to the amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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